1-(1,1-Dioxido-7-(thiophen-2-yl)-1,4-thiazepan-4-yl)-5-(1,2-dithiolan-3-yl)pentan-1-one

• IUPAC Name: 1-(1,1-dioxo-7-thiophen-2-yl-1,4-thiazepan-4-yl)-5-(dithiolan-3-yl)pentan-1-one
• InChI: InChI=1S/C17H25NO3S4/c19-17(6-2-1-4-14-8-12-23-24-14)18-9-7-16(15-5-3-11-22-15)25(20,21)13-10-18/h3,5,11,14,16H,1-2,4,6-10,12-13H2
• InChI Key: ZKGJAPPHBMFXAG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCS(=O)(=O)C1C2=CC=CS2)C(=O)CCCCC3CCSS3
• Molecular Formula: C17H25NO3S4
• Molecular Weight: 419.7 g/mol
• CAS No.: 2034421-59-3

Description

1-(1,1-Dioxido-7-(thiophen-2-yl)-1,4-thiazepan-4-yl)-5-(1,2-dithiolan-3-yl)pentan-1-one is a useful research compound. Its molecular formula is C17H25NO3S4 and its molecular weight is 419.63. The purity is usually 95%.
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Scientific Research Applications

Dermatological Applications

Pentane-1,5-diol, an aliphatic diol similar in structure to parts of the target compound, has been found to have dermatological applications. It's used in topical pharmaceutical products and has shown to be effective and safe in enhancing drug delivery, with pharmaceutical and cosmetic properties, antimicrobial spectrum, and low toxicity. These characteristics make it an attractive substance for use in pharmaceutical formulations for topical administration (Sundberg & Faergemann, 2008).

Medicinal Chemistry

Furanyl- or thienyl-substituted nucleobases and nucleosides exhibit significant medicinal properties. These compounds are crucial in drug design as bioactive molecules. Their applications span across antiviral, antitumor, antimycobacterial, and antiparkinsonian activities, showcasing the potential of thiophene derivatives in medicinal chemistry (Ostrowski, 2022).

Heterocyclic Compounds in Drug Research

The 1,5-benzothiazepine derivatives, similar in structural motif to the target compound, are highlighted for their diverse bioactivities. These compounds are explored for their potential in coronary vasodilation, tranquilization, antidepressant, antihypertensive, and calcium channel blocking activities. Such derivatives underscore the relevance of heterocyclic compounds in drug research, offering avenues for the development of new therapeutic agents (Dighe et al., 2015).

Anticancer and Antimicrobial Applications

Thiophene analogues, incorporating structural elements similar to the target compound, have been synthesized and evaluated for their potential carcinogenicity. Despite their biological activity in vitro, their efficacy and safety in vivo remain to be fully established. Such research indicates the exploration of thiophene derivatives for anticancer and antimicrobial applications (Ashby et al., 1978).

Neurobiological Studies

Compounds with structural similarities to tricyclic antidepressants have been studied for their effects on neurobiology, emotional learning, and antidepressant actions. These insights demonstrate the potential neurobiological applications of complex heterocyclic compounds in treating depressive disorders (McEwen & Olié, 2005).